Cas no 859055-00-8 (3-chloro-2,2-dimethylpropane-1-sulfonamide)

• Product Name: 3-chloro-2,2-dimethylpropane-1-sulfonamide
• CAS No: 859055-00-8
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• CID: 6407747
• PubChem ID: 10012644
• Update Time: 2025-05-19

3-chloro-2,2-dimethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,2-dimethylpropane-1-sulfonamide
• EN300-1619010
• 859055-00-8
• SCHEMBL20761608
• 1-Propanesulfonamide, 3-chloro-2,2-dimethyl-

• Inchi： 1S/C5H12ClNO2S/c1-5(2,3-6)4-10(7,8)9/h3-4H2,1-2H3,(H2,7,8,9)
• InChI Key： PFVXYJWUEHFZSZ-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)C(C)(C)CCl

Computed Properties

• Exact Mass: 185.0277275g/mol
• Monoisotopic Mass: 185.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Melting Point: 85-86 °C
• Boiling Point: 296.0±42.0 °C(Predicted)
• pka: 10.56±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-chloro-2,2-dimethylpropane-1-sulfonamide

Professional Introduction to 3-chloro-2,2-dimethylpropane-1-sulfonamide (CAS No. 859055-00-8)

3-chloro-2,2-dimethylpropane-1-sulfonamide, identified by its Chemical Abstracts Service number CAS No. 859055-00-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique sulfonamide functional group and chloro-substituted alkyl chain, exhibits a range of properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biomedical applications.

The molecular structure of 3-chloro-2,2-dimethylpropane-1-sulfonamide consists of a sulfonamide moiety attached to a tertiary butyl group, which is further substituted with a chlorine atom. This structural configuration imparts distinct reactivity and solubility characteristics, making it useful in various chemical transformations. The presence of the sulfonamide group enhances the compound's ability to participate in hydrogen bonding interactions, which is particularly relevant in drug design and development.

In recent years, the interest in sulfonamide derivatives has surged due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial properties and have been widely used in antibiotics, diuretics, and other therapeutic agents. The specific modification of 3-chloro-2,2-dimethylpropane-1-sulfonamide with a chloro substituent at the alpha position relative to the sulfonamide group introduces additional reactivity, enabling novel synthetic pathways and functionalization strategies.

One of the most compelling aspects of 3-chloro-2,2-dimethylpropane-1-sulfonamide is its potential application in medicinal chemistry. Researchers have been exploring its utility as a building block for designing new drugs targeting various diseases. The compound's ability to act as a precursor for more complex molecules has been demonstrated in several synthetic protocols. For instance, it can be used to construct heterocyclic scaffolds that are prevalent in many bioactive compounds.

The synthesis of 3-chloro-2,2-dimethylpropane-1-sulfonamide involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the reaction of 2-methylpropene with chlorosulfonic acid to form the sulfonate intermediate, which is then treated with a suitable base to yield the final product. This synthetic route underscores the compound's importance as a key intermediate in industrial and academic laboratories alike.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and properties of 3-chloro-2,2-dimethylpropane-1-sulfonamide. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing valuable information for drug design. These computational approaches are complemented by experimental investigations, which have validated many of the theoretical predictions regarding its behavior.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of sulfonamide derivatives like 3-chloro-2,2-dimethylpropane-1-sulfonamide. Its structural features suggest applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. Preclinical studies have begun to uncover promising results regarding its efficacy and safety profile when tested against various disease models.

In addition to its pharmaceutical applications, 3-chloro-2,2-dimethylpropane-1-sulfonamide has found utility in materials science and agrochemical research. Its ability to participate in cross-coupling reactions makes it a valuable reagent for synthesizing complex organic molecules used in advanced materials and crop protection agents. The versatility of this compound underscores its significance across multiple scientific disciplines.

The environmental impact of using 3-chloro-2,2-dimethylpropane-1-sulfonamide as an intermediate or active ingredient is also an area of growing concern. Efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental footprint. These initiatives align with broader trends in sustainable chemistry aimed at promoting eco-friendly practices throughout the chemical industry.

In conclusion, 3-chloro-2,2-dimethylpropane-1-sulfonamide (CAS No. 859055-00-8) represents a fascinating compound with diverse applications spanning pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions to complex scientific challenges. As our understanding of its properties continues to evolve through both experimental and computational studies, we can expect even more exciting developments from this remarkable molecule.